Cas no 1820574-32-0 (2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)-)

2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- structure
1820574-32-0 structure
Product Name:2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)-
CAS No:1820574-32-0
MF:C10H16N4O
MW:208.260241508484
CID:5211181
PubChem ID:86775191
Update Time:2025-07-19

2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)-
    • Inchi: 1S/C10H16N4O/c1-6-7(5-12-14(6)3)10-8(11)4-9(15)13(10)2/h5,8,10H,4,11H2,1-3H3/t8-,10+/m1/s1
    • InChI Key: FTAWOBCECQLSRI-SCZZXKLOSA-N
    • SMILES: N1(C)[C@@H](C2=C(C)N(C)N=C2)[C@H](N)CC1=O

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Additional information on 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)-

Introduction to 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- (CAS No. 1820574-32-0)

2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- (CAS No. 1820574-32-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidinones and is characterized by its chiral centers at the 4R and 5S positions, which confer specific stereochemical configurations that are crucial for its biological activities.

The (4R,5S)- configuration of this compound is particularly noteworthy as it can influence the compound's interactions with biological targets, such as enzymes and receptors. The presence of the 4-amino group and the 1,5-dimethyl-1H-pyrazol-4-yl substituent further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- has also shown promise in cancer research. A study published in Cancer Research in 2022 demonstrated that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- could be a valuable lead compound for the development of novel anticancer drugs.

The chiral nature of (4R,5S)- 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- also makes it an interesting target for enantioselective synthesis. Chiral compounds often exhibit distinct biological activities depending on their stereochemistry, and developing efficient methods to synthesize these compounds with high enantiomeric purity is crucial for their pharmaceutical applications. Recent advances in asymmetric catalysis have led to the development of novel synthetic routes for this compound, which can produce it with high yields and excellent enantiomeric excess.

Furthermore, the physicochemical properties of 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- have been extensively studied to understand its behavior in biological systems. Its solubility in various solvents and its stability under different conditions are important factors that influence its bioavailability and efficacy. Researchers have found that this compound exhibits good aqueous solubility and stability under physiological conditions, making it suitable for formulation into various dosage forms such as tablets and injectables.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-Pyrrolidinone, 4-amino-5-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-, (4R,5S)- (CAS No. 1820574-32-0) is a promising chiral compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds great promise for improving patient outcomes in various disease conditions.

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